Cas no 761388-52-7 (3-(Isopropylamino)-4-nitrobenzoic acid)

• Product Name: 3-(Isopropylamino)-4-nitrobenzoic acid
• CAS No: 761388-52-7
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 3047660
• Update Time: 2025-10-29

3-(Isopropylamino)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Isopropylamino)-4-nitrobenzoic acid
• Benzoic acid, 3-[(1-methylethyl)amino]-4-nitro-

• Inchi： 1S/C10H12N2O4/c1-6(2)11-8-5-7(10(13)14)3-4-9(8)12(15)16/h3-6,11H,1-2H3,(H,13,14)
• InChI Key： GELWNFNXTXIYIH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C([N+]([O-])=O)C(NC(C)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 3-(Isopropylamino)-4-nitrobenzoic acid

3-(Isopropylamino)-4-nitrobenzoic Acid (CAS 761388-52-7): Properties, Applications, and Market Insights

3-(Isopropylamino)-4-nitrobenzoic acid (CAS 761388-52-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitrobenzoic acid derivative exhibits unique chemical properties due to its molecular structure, which combines an isopropylamino group with a nitro-substituted benzoic acid moiety. Researchers are particularly interested in its potential as a pharmaceutical intermediate and its role in organic synthesis applications.

The compound's molecular formula is C₁₀H₁₂N₂O₄, with a molecular weight of 224.21 g/mol. Its structural features include a carboxylic acid functional group at position 1, a nitro group at position 4, and an isopropylamino substituent at position 3 of the benzene ring. This arrangement creates interesting electronic effects that influence the compound's reactivity and potential applications in medicinal chemistry.

Recent studies have explored 3-(Isopropylamino)-4-nitrobenzoic acid as a potential building block for drug development. The pharmaceutical industry shows growing interest in nitroaromatic compounds due to their diverse biological activities. While not directly therapeutic, this compound serves as a valuable precursor in synthesizing more complex molecules with potential pharmacological properties.

In the field of organic synthesis, CAS 761388-52-7 demonstrates versatility as an intermediate. Its nitro group can be reduced to an amine, while the carboxylic acid functionality allows for various derivatization reactions. These characteristics make it useful for creating libraries of compounds in drug discovery programs and material science applications.

The compound's physical properties include a melting point range of 180-185°C and moderate solubility in polar organic solvents. Its stability under various conditions makes it suitable for diverse synthetic applications. Researchers appreciate its handling characteristics compared to more volatile or unstable nitroaromatic compounds.

Market analysis shows increasing demand for specialized pharmaceutical intermediates like 3-(Isopropylamino)-4-nitrobenzoic acid. The global market for fine chemicals used in drug development continues to expand, driven by growing R&D investments in the pharmaceutical sector. Suppliers report steady interest from academic institutions and pharmaceutical companies seeking high-purity samples of this compound.

From a synthetic chemistry perspective, the preparation of 3-(Isopropylamino)-4-nitrobenzoic acid typically involves nitration of appropriate benzoic acid derivatives followed by amination reactions. Process optimization remains an active area of research to improve yields and reduce environmental impact, aligning with current trends in green chemistry initiatives.

Quality control for CAS 761388-52-7 involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the purity standards required for research applications. The analytical profile of this material makes it particularly valuable for method development and validation studies in analytical laboratories.

Safety considerations for handling 3-(Isopropylamino)-4-nitrobenzoic acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material, especially in powder form. Material Safety Data Sheets provide comprehensive guidance for safe handling and storage.

The future outlook for 3-(Isopropylamino)-4-nitrobenzoic acid appears promising as researchers continue to explore novel applications. Its structural features make it a candidate for developing new fluorescence probes and coordination compounds with potential applications in sensing technologies. The compound's versatility ensures its ongoing relevance in chemical research.

For researchers sourcing CAS 761388-52-7, several specialty chemical suppliers offer this compound in various quantities. Pricing typically reflects the high purity (>98%) required for research applications. Some suppliers provide custom synthesis services and bulk quantities for industrial-scale applications, though most current demand comes from research laboratories.

In conclusion, 3-(Isopropylamino)-4-nitrobenzoic acid represents an interesting case study in the value of specialized organic intermediates. Its balanced combination of reactivity and stability, along with multiple functionalization sites, ensures its continued utility in synthetic chemistry. As pharmaceutical research evolves toward more complex target molecules, compounds like this will remain important tools for medicinal chemists and researchers across multiple disciplines.